Cas no 1448438-54-7 (trans-(2-Hydroxy-cycloheptyl)-carbamic acid benzyl ester)

• Product Name: trans-(2-Hydroxy-cycloheptyl)-carbamic acid benzyl ester
• CAS No: 1448438-54-7
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• MDL: MFCD32864113
• CID: 5150997
• PubChem ID: 137699045
• Update Time: 2025-09-23

trans-(2-Hydroxy-cycloheptyl)-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• trans-(2-Hydroxy-cycloheptyl)-carbamic acid benzyl ester
• EN300-7183894
• (1R,2R)-1-(Cbz-amino)-2-hydroxycycloheptane
• F93847
• F98437
• 1448438-55-8
• benzyl N-[(1R,2R)-2-hydroxycycloheptyl]carbamate
• MFCD31666039
• EN300-1709781
• Benzyl ((1R,2R)-2-hydroxycycloheptyl)carbamate
• rac-benzyl N-[(1R,2R)-2-hydroxycycloheptyl]carbamate
• starbld0027637
• 1448438-54-7

• MDL： MFCD32864113
• Inchi： 1S/C15H21NO3/c17-14-10-6-2-5-9-13(14)16-15(18)19-11-12-7-3-1-4-8-12/h1,3-4,7-8,13-14,17H,2,5-6,9-11H2,(H,16,18)/t13-,14-/m1/s1
• InChI Key： AMGAYIMPQQNONB-ZIAGYGMSSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@@H]1CCCCC[C@H]1O

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on trans-(2-Hydroxy-cycloheptyl)-carbamic acid benzyl ester

Introduction to trans-(2-Hydroxy-cycloheptyl)-carbamic acid benzyl ester (CAS No. 1448438-54-7)

trans-(2-Hydroxy-cycloheptyl)-carbamic acid benzyl ester, identified by its CAS number 1448438-54-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its cycloheptyl and hydroxy functional groups, along with a benzyl ester moiety, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural configuration of trans-(2-Hydroxy-cycloheptyl)-carbamic acid benzyl ester contributes to its versatility in synthetic chemistry. The presence of the hydroxyl group (-OH) at the 2-position of the cycloheptyl ring introduces a site for potential hydrogen bonding interactions, which can be exploited in drug design to enhance binding affinity and selectivity. Additionally, the benzyl ester functionality serves as a protecting group for carboxylic acids, allowing for selective modifications during multi-step synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring cycloalkyl and heterocyclic structures. The cycloheptyl moiety, in particular, has been investigated for its role in modulating biological pathways due to its ability to mimic natural lipophilic residues found in biologically active molecules. Studies have shown that such structures can enhance membrane permeability and improve oral bioavailability, making them attractive candidates for drug development.

One of the most compelling aspects of trans-(2-Hydroxy-cycloheptyl)-carbamic acid benzyl ester is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize derivatives with enhanced pharmacokinetic profiles and improved therapeutic efficacy. For instance, modifications to the hydroxyl group or the benzyl ester can yield compounds with altered solubility, metabolic stability, and target specificity. These modifications are often guided by computational modeling and high-throughput screening techniques, which allow for rapid optimization of lead structures.

The benzyl ester derivative of carbamic acid is particularly noteworthy due to its role in peptidomimetic chemistry. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The use of benzyl esters as protecting groups allows for selective deprotection under mild acidic conditions, facilitating the synthesis of complex peptidomimetic scaffolds. This approach has been instrumental in developing inhibitors targeting enzyme active sites and receptor binding pockets.

Recent advancements in synthetic methodologies have further expanded the applications of trans-(2-Hydroxy-cycloheptyl)-carbamic acid benzyl ester. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the introduction of aryl groups at various positions within the cycloheptyl ring. These reactions provide access to a diverse library of arylated derivatives, which can be further functionalized to produce novel bioactive molecules.

The pharmaceutical industry has also shown interest in exploring the potential of cycloheptyl-based compounds as scaffold hopping candidates. Scaffold hopping involves replacing the core structure of an existing drug molecule with a structurally similar but distinct scaffold to improve pharmacological properties. The cycloheptyl ring offers a favorable balance between lipophilicity and rigidity, making it an ideal candidate for such transformations.

In conclusion, trans-(2-Hydroxy-cycloheptyl)-carbamic acid benzyl ester (CAS No. 1448438-54-7) represents a promising intermediate in pharmaceutical research and development. Its unique structural features and versatile reactivity make it a valuable tool for synthesizing novel therapeutic agents with improved pharmacokinetic profiles and target specificity. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.